Cas no 2229410-47-1 (3-(1-ethyl-1H-pyrazol-5-yl)-1,1-difluoro-2-methylpropan-2-amine)

• Product Name: 3-(1-ethyl-1H-pyrazol-5-yl)-1,1-difluoro-2-methylpropan-2-amine
• CAS No: 2229410-47-1
• MF: C₉H₁₅F₂N₃
• MW: 203.232308626175
• CID: 6521505
• PubChem ID: 165900451
• Update Time: 2025-07-19

3-(1-ethyl-1H-pyrazol-5-yl)-1,1-difluoro-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-1H-pyrazol-5-yl)-1,1-difluoro-2-methylpropan-2-amine
• EN300-1963752
• 2229410-47-1

• Inchi： 1S/C9H15F2N3/c1-3-14-7(4-5-13-14)6-9(2,12)8(10)11/h4-5,8H,3,6,12H2,1-2H3
• InChI Key： FJZMYPNQHKIOBE-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1=CC=NN1CC)N)F

Computed Properties

• Exact Mass: 203.12340382g/mol
• Monoisotopic Mass: 203.12340382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(1-ethyl-1H-pyrazol-5-yl)-1,1-difluoro-2-methylpropan-2-amine

Professional Introduction to Compound with CAS No. 2229410-47-1 and Product Name: 3-(1-ethyl-1H-pyrazol-5-yl)-1,1-difluoro-2-methylpropan-2-amine

The compound with the CAS number 2229410-47-1 and the product name 3-(1-ethyl-1H-pyrazol-5-yl)-1,1-difluoro-2-methylpropan-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a pyrazole moiety and difluoro substituents makes it a particularly intriguing molecule for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel heterocyclic compounds, with pyrazole derivatives playing a pivotal role in this domain. Pyrazole-based molecules are renowned for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in 3-(1-ethyl-1H-pyrazol-5-yl)-1,1-difluoro-2-methylpropan-2-amine enhances its pharmacological profile, making it a promising candidate for further investigation.

The introduction of fluorine atoms at the 1,1-difluoro position significantly influences the electronic properties and metabolic stability of the compound. Fluorinated compounds are widely recognized for their improved bioavailability and resistance to enzymatic degradation. This feature is particularly valuable in drug design, as it can lead to more potent and longer-lasting therapeutic effects. The combination of these structural elements suggests that this compound may exhibit unique interactions with biological targets, potentially leading to novel therapeutic applications.

Recent studies have highlighted the importance of pyrazole derivatives in the development of small-molecule drugs. For instance, compounds containing a pyrazole core have been shown to interact effectively with enzymes and receptors involved in various disease pathways. The ethyl group attached to the pyrazole ring in 3-(1-ethyl-1H-pyrazol-5-yl)-1,1-difluoro-2-methylpropan-2-amine may further modulate its binding affinity and selectivity. This structural feature could be exploited to develop highly specific inhibitors or agonists for therapeutic purposes.

The chemical synthesis of this compound involves multi-step reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, are employed to achieve high yields and purity. These synthetic strategies not only highlight the technical expertise required but also underscore the compound's complexity and potential value.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with biological targets. The use of computational tools allows researchers to predict binding affinities, identify key interaction sites, and optimize molecular structures for improved efficacy. Such simulations are crucial in guiding experimental efforts and accelerating the drug discovery process.

The pharmacokinetic properties of 3-(1-ethyl-1H-pyrazol-5-yl)-1,1-difluoro-2-methylpropan-2-amine are also of great interest. Studies have shown that fluorinated compounds often exhibit enhanced lipophilicity and metabolic stability, which can contribute to better oral bioavailability. Additionally, the presence of polar functional groups ensures adequate solubility in aqueous environments, facilitating formulation development for various delivery systems.

In conclusion, the compound with CAS number 2229410-47-1 and product name 3-(1-ethyl-1H-pyrazol-5-ylyl)-1,1-difluoro--methylpropan--2-amine represents a promising candidate for further pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it an attractive molecule for drug development. As research in this area continues to evolve, it is likely that additional insights into its pharmacological properties will emerge, paving the way for new therapeutic interventions.